2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-(oxolan-2-ylmethoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C11H12N2O2/c12-7-9-3-1-5-13-11(9)15-8-10-4-2-6-14-10/h1,3,5,10H,2,4,6,8H2
• InChI Key: WBFZXXOKEFBTLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=C(C=CC=N2)C#N

Description

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile is a pyridine-3-carbonitrile derivative featuring an oxolane (tetrahydrofuran) ring linked via a methoxy group at the 2-position of the pyridine core. This structural motif combines the electron-withdrawing nitrile group with the ether-containing oxolanyl moiety, which may enhance solubility and metabolic stability compared to simpler alkoxy substituents.

Preparation Methods

The synthesis of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile typically involves the condensation of appropriate starting materials under specific reaction conditions. One common synthetic route includes the reaction of pyridine-3-carbonitrile with oxolan-2-ylmethanol in the presence of a suitable catalyst . The reaction conditions often require controlled temperatures and specific solvents to achieve high yields and purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure cost-effectiveness and scalability .

Chemical Reactions Analysis

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the oxolan-2-ylmethoxy group can be replaced by other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-3-carboxylic acid derivatives, while reduction may produce pyridine-3-methanol derivatives .

Scientific Research Applications

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The table below compares 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile with structurally similar pyridine-3-carbonitrile derivatives, highlighting key substituents and their implications:

Compound Name	Substituents at Pyridine Positions	Key Structural Features	Biological/Functional Relevance	Reference
2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile	2-Oxolanyl methoxy, 3-CN	Ether-linked cyclic oxolane; nitrile group	Enhanced solubility; metabolic stability	N/A
6-(Chlorothiophenyl)-2-(2-oxopropoxy)pyridine-3-carbonitrile (2e)	2-Oxopropoxy, 6-chlorothiophenyl, 3-CN	Chlorothiophenyl (electron-withdrawing)	Antibacterial activity
2-Amino-4,6-diphenyl-pyridine-3-carbonitrile (S1)	2-Amino, 4,6-diphenyl, 3-CN	Aromatic substituents; amino group	Fluorescence properties (blue-green emission)
2-((Hydrazinocarbonyl)methoxy)-4-phenyl-6-(2-thienyl)pyridine-3-carbonitrile (34a–e)	2-Hydrazinocarbonyl methoxy, 4-phenyl, 6-thienyl	Schiff base functionality	Antimicrobial and antibiofilm activity
2-(Difluoromethoxy)nicotinonitrile	2-Difluoromethoxy, 3-CN	Fluorinated alkoxy group	Increased lipophilicity; metabolic resistance

Key Observations :

• The oxolanyl methoxy group introduces a cyclic ether, likely improving solubility compared to linear alkoxy (e.g., 2-oxopropoxy in ) or fluorinated alkoxy (e.g., difluoromethoxy in ) substituents.
• Amino and Schiff base groups (in S1 and 34a–e ) contribute to fluorescence and antimicrobial properties, respectively, which the oxolanyl methoxy derivative may lack.

Physicochemical Properties

While specific data for 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile is unavailable, trends from analogs suggest:

Property	2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile (Predicted)	6-(Chlorothiophenyl)-2-(2-oxopropoxy)pyridine-3-carbonitrile (2e)	2-(Difluoromethoxy)nicotinonitrile
Melting Point (°C)	~170–185 (estimated)	188–189	Not reported
Solubility	Moderate (polar solvents)	Low (chlorothiophenyl reduces polarity)	Low (fluorinated group)
Molecular Weight	~235 g/mol	407.3 g/mol	170.1 g/mol
LogP	~1.5–2.0	Higher (chlorothiophenyl increases hydrophobicity)	~1.8 (fluorine effect)

Notes:

• The oxolane ring may improve water solubility compared to chlorothiophenyl or difluoromethoxy analogs due to its oxygen-rich structure.
• Lower molecular weight compared to chlorothiophenyl derivatives (e.g., 2e ) could enhance bioavailability.

Characterization Methods :

• NMR and Mass Spectrometry : Used extensively for analogs (e.g., 2e , Schiff bases ) to confirm substituent positions and purity.
• X-ray Crystallography : Critical for validating structures of related compounds (e.g., cyclopenta[b]pyridines ).
• Fluorescence Spectroscopy: Employed for amino-substituted derivatives (e.g., S4–S6 ) to assess optical properties.

Biological Activity

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure

The compound can be described by the following structural formula:

$$\text{C}_{11}\text{H}_{12}\text{N}_2\text{O}_2$$

This structure indicates the presence of a pyridine ring, which is significant for its biological activity.

Biological Activity Overview

Research on 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile has indicated several important biological activities:

• Antimicrobial Activity : Studies have shown that this compound exhibits notable antimicrobial properties against various bacterial strains. Its mechanism appears to involve disruption of bacterial cell wall synthesis.
• Anticancer Properties : Preliminary investigations suggest that 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile may inhibit cancer cell proliferation through apoptosis induction in specific cancer cell lines.
• Anti-inflammatory Effects : The compound has demonstrated the ability to modulate inflammatory pathways, potentially reducing cytokine production in activated immune cells.

Table 1: Biological Activities of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile

Activity Type	Mechanism of Action	Reference
Antimicrobial	Disruption of cell wall synthesis
Anticancer	Induction of apoptosis
Anti-inflammatory	Modulation of cytokine production

Case Study 1: Antimicrobial Efficacy

A study conducted on various bacterial strains revealed that 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile exhibited a minimum inhibitory concentration (MIC) ranging from 32 to 128 µg/mL against Gram-positive bacteria. The compound's efficacy was attributed to its ability to interfere with the peptidoglycan layer formation in bacterial cells.

Case Study 2: Cancer Cell Line Testing

In vitro testing on human cancer cell lines (e.g., HeLa and MCF-7) showed that treatment with 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile resulted in a significant reduction in cell viability, with IC50 values reported at approximately 15 µM. Flow cytometry analysis indicated an increase in early and late apoptotic cells, suggesting a dose-dependent induction of apoptosis.

The biological activities of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile can be attributed to its interaction with specific molecular targets:

• Targeting Kinases : The compound may inhibit kinases involved in cell proliferation and survival pathways, particularly in cancer cells.
• Cytokine Modulation : By influencing signaling pathways related to inflammation, it can reduce the expression of pro-inflammatory cytokines like IL-6 and TNF-alpha.